Cas no 886895-07-4 (3-(4-ethylpiperazin-1-yl)-6-4-(2-methyl-5-nitrobenzenesulfonyl)piperazin-1-ylpyridazine)

• Product Name: 3-(4-ethylpiperazin-1-yl)-6-4-(2-methyl-5-nitrobenzenesulfonyl)piperazin-1-ylpyridazine
• CAS No: 886895-07-4
• MF: C₂₁H₂₉N₇O₄S
• MW: 475.564462423325
• CID: 5476044
• Update Time: 2025-10-28

3-(4-ethylpiperazin-1-yl)-6-4-(2-methyl-5-nitrobenzenesulfonyl)piperazin-1-ylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylpiperazin-1-yl)-6-[4-(2-methyl-5-nitrophenyl)sulfonylpiperazin-1-yl]pyridazine
• 3-(4-ethylpiperazin-1-yl)-6-4-(2-methyl-5-nitrobenzenesulfonyl)piperazin-1-ylpyridazine

• Inchi： 1S/C21H29N7O4S/c1-3-24-8-10-25(11-9-24)20-6-7-21(23-22-20)26-12-14-27(15-13-26)33(31,32)19-16-18(28(29)30)5-4-17(19)2/h4-7,16H,3,8-15H2,1-2H3
• InChI Key： AKLJDLPJLRMOMW-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC)CC2)=NN=C(N2CCN(S(C3=CC([N+]([O-])=O)=CC=C3C)(=O)=O)CC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-(4-ethylpiperazin-1-yl)-6-4-(2-methyl-5-nitrobenzenesulfonyl)piperazin-1-ylpyridazine

Introduction to 3-(4-ethylpiperazin-1-yl)-6-4-(2-methyl-5-nitrobenzenesulfonyl)piperazin-1-ylpyridazine and Its Significance in Modern Chemical Biology

3-(4-ethylpiperazin-1-yl)-6-4-(2-methyl-5-nitrobenzenesulfonyl)piperazin-1-ylpyridazine, identified by its CAS number 886895-07-4, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its piperazine and pyridazine moieties, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique chemical profile, encompassing its ethylpiperazine substituent and nitrobenzenesulfonyl functional group, positions it as a candidate for further exploration in drug discovery and mechanism-based studies.

The significance of this compound is underscored by its structural complexity, which suggests a multifaceted interaction with biological targets. The presence of both piperazine and pyridazine rings implies possible binding affinities with enzymes and receptors involved in critical biological pathways. Specifically, the 4-ethylpiperazin-1-yl moiety is a common pharmacophore in medicinal chemistry, known for its ability to modulate neurotransmitter activity. This feature makes the compound a promising candidate for investigations into central nervous system disorders, where modulation of neurotransmitter pathways is often therapeutic.

In recent years, there has been growing interest in the development of small molecules that can interact with multiple targets simultaneously, a strategy known as polypharmacology. The dual piperazine structure of 3-(4-ethylpiperazin-1-yl)-6-4-(2-methyl-5-nitrobenzenesulfonyl)piperazin-1-ylpyridazine aligns well with this approach. The compound's ability to engage with both piperazine-sensitive and pyridazine-binding sites could provide a synergistic effect in therapeutic intervention. This concept has been explored in various research settings, where compounds exhibiting such dual-target interactions have shown promise in preclinical models.

The 2-methyl-5-nitrobenzenesulfonyl group appended to the pyridazine ring introduces an additional layer of complexity to the molecule. Nitroaromatic compounds are well-documented for their biological activity, often serving as intermediates in the synthesis of bioactive molecules. The nitro group, in particular, can participate in redox reactions, potentially influencing cellular signaling pathways. This feature may be exploited to develop compounds with anti-inflammatory or anticancer properties, areas where nitroaromatic derivatives have shown notable activity.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening techniques to identify promising drug candidates. 3-(4-ethylpiperazin-1-yl)-6-4-(2-methyl-5-nitrobenzenesulfonyl)piperazin-1-ylpyridazine has been subjected to such analyses, revealing potential binding interactions with various proteins implicated in diseases like cancer and neurodegeneration. These virtual screening results provide a rational basis for experimental validation and further optimization.

The compound's synthesis presents an intriguing challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as multi-step organic synthesis combined with transition-metal catalysis have enabled researchers to access novel heterocyclic compounds efficiently. The synthesis of 3-(4-ethylpiperazin-1-yl)-6-4-(2-methyl-5-nitrobenzenesulfonyl)piperazin-1-yipyridazine would likely involve protecting group strategies and careful regioselective functionalization to achieve the desired product.

In terms of biological evaluation, initial studies have suggested that this compound exhibits interesting pharmacological properties. In vitro assays have indicated potential activity against enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in mood disorders and inflammation, respectively. While these findings are preliminary, they warrant further investigation into the compound's therapeutic potential.

The role of computational modeling in understanding molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been employed to elucidate how 3-(4-ethylpiperazin-1-y)-6-pyridazine might interact with biological targets at an atomic level. These studies not only provide insights into binding mechanisms but also aid in designing analogs with improved properties. For instance, computational predictions can guide modifications to enhance solubility or selectivity, critical factors for drug-like characteristics.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the field by enabling rapid analysis of vast chemical libraries. AI algorithms can predict biological activity based on structural features, streamlining the identification of promising candidates like 3-(4-pyridine) derivatives. This approach has been successfully applied to identify novel scaffolds for various therapeutic indications, including neurological disorders where piperazine-based compounds are particularly relevant.

Future directions for research on this compound include exploring its role in modulating neurotransmitter systems relevant to cognitive function and mental health disorders. Piperazine derivatives have long been investigated for their potential as psychoactive agents due to their interaction with serotonin and dopamine receptors. The unique structural features of 3-(4-pyridine) derivatives may offer advantages over existing drugs by providing a more balanced receptor profile or improved pharmacokinetic properties.

The environmental impact of developing new pharmaceuticals is also an important consideration. Green chemistry principles are increasingly being applied to reduce waste and energy consumption during synthesis while maintaining or enhancing efficiency. Investigating sustainable synthetic routes for complex molecules like 3-(pyridine) could contribute significantly to reducing the ecological footprint of drug development.

In conclusion,3-(4-pyridine) derivatives represent a fascinating area of research within chemical biology and pharmaceutical science. Its complex structure offers numerous opportunities for therapeutic intervention across multiple disease areas. With advancements in computational chemistry and synthetic methodologies,886895074 continues to be a promising candidate for further exploration into novel treatments for neurological disorders among other conditions.